Cas no 223388-20-3 (Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate)

• Product Name: Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate
• CAS No: 223388-20-3
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 244506
• PubChem ID: 329761879
• Update Time: 2025-06-08

Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylicacid, 1-chloro-4-hydroxy-, methyl ester
• methyl 1-chloro-4-hydroxyisoquinoline-3-carboxylate
• AKOS030663654
• Methyl 1-chloro-4-hydroxyisoquinoline-3-carboxylate, 97%
• Z791492728
• 223388-20-3
• 1-chloro-4-hydroxy-isoquinoline-3-carboxylic acid methyl ester
• methyl1-chloro-4-hydroxyisoquinoline-3-carboxylate
• DTXSID70595675
• SCHEMBL2017928
• J-014644
• JCLXQWPJRSUMFT-UHFFFAOYSA-N
• EN300-53196
• Methyl 1-chloro-4-hydroxyisoquinoline-3-carboxylate
• DB-198392
• G29793
• Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate

• MDL： MFCD11656060
• Inchi： 1S/C11H8ClNO3/c1-16-11(15)8-9(14)6-4-2-3-5-7(6)10(12)13-8/h2-5,14H,1H3
• InChI Key： JCLXQWPJRSUMFT-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(C(C(=O)OC)=N1)O

Computed Properties

• Exact Mass: 237.0192708g/mol
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Melting Point: 164-168 °C

Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate

Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate (CAS No. 223388-20-3): A Comprehensive Overview

Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate (CAS No. 223388-20-3) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and biochemical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential in modulating various biological pathways. The unique combination of a chloro group and a hydroxyl group in its isoquinoline backbone makes it a valuable intermediate in synthesizing complex molecules.

The chemical structure of Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate exhibits a fused heterocyclic system, which is a hallmark of many bioactive natural products and synthetic drugs. This particular arrangement facilitates interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The presence of both electrophilic and nucleophilic centers in the molecule allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their demonstrated pharmacological properties. Studies have highlighted the potential of these compounds in treating various diseases, including cancer, neurological disorders, and infectious diseases. The< strong>1-Chloro-4-hydroxyisoquinoline-3-carboxylate moiety, in particular, has been investigated for its ability to inhibit certain enzymes and receptors involved in pathogenic processes. This has spurred interest among researchers looking to develop novel therapeutic agents.

The synthesis of Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalization have been particularly useful in constructing the desired molecular framework.

One of the most compelling aspects of Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate is its role as a building block for more complex pharmacophores. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards biological targets. For instance, modifications at the< strong>1-Chloro and< strong>4-hydroxy positions have been explored to fine-tune pharmacological activity. These efforts have led to the discovery of several promising lead compounds that are currently undergoing further investigation.

The pharmacological profile of Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits inhibitory effects on key enzymes such as kinases and phosphodiesterases, which are implicated in various disease states. Additionally, its ability to interact with specific protein receptors has been documented, indicating potential therapeutic benefits in conditions like inflammation and pain management.

In the realm of drug discovery, the< strong>CAS No. 223388-20-3 identifier ensures that researchers can reliably obtain high-quality samples of this compound for their studies. The standardized classification system provided by CAS numbers plays a crucial role in maintaining consistency across different research groups and commercial suppliers. This standardization is essential for reproducibility and comparability of experimental results.

The growing body of literature on< strong>Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate underscores its significance as a research tool and potential drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of novel derivatives with improved efficacy and safety profiles. These collaborations leverage cutting-edge technologies such as high-throughput screening and computational modeling to identify promising candidates for further optimization.

The future prospects for< strong>Methyl 1-Chloro-4-hydroxyisoquinoline-3-carboxylate are bright, with ongoing research aimed at elucidating its mechanisms of action and exploring new therapeutic applications. As our understanding of biological pathways continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics. The versatility of its molecular framework offers endless possibilities for innovation, making it a cornerstone of modern pharmaceutical research.